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Compound of Interest

Compound Name:
Ciprofloxacin-piperazinyl-N-

sulfate-d8

Cat. No.: B12371741 Get Quote

Essential Safety and Handling of Ciprofloxacin-
piperazinyl-N-sulfate-d8
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling Ciprofloxacin-piperazinyl-N-sulfate-d8, a deuterated

derivative of a ciprofloxacin metabolite. While a specific Safety Data Sheet (SDS) for this

compound is not readily available, the following guidance is based on safety data for

Ciprofloxacin and its deuterated hydrochloride salt, which are structurally similar.

Potential Health Effects: To the best of our knowledge, the chemical, physical, and toxicological

properties of Ciprofloxacin-piperazinyl-N-sulfate-d8 have not been thoroughly investigated.

[1] However, based on related compounds, it may be harmful if inhaled, swallowed, or

absorbed through the skin.[1][2] It may cause irritation to the skin, eyes, and respiratory tract.

[1][2]

Personal Protective Equipment (PPE)
When handling Ciprofloxacin-piperazinyl-N-sulfate-d8, appropriate personal protective

equipment is crucial to minimize exposure. The following table summarizes the recommended

PPE.
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PPE Category Item Specifications & Use

Eye and Face Protection
Safety Glasses with side

shields or Goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[3] A face

shield may be necessary for

splash protection.[4]

Skin Protection Chemical-resistant Gloves

Nitrile or latex gloves are

commonly used.[5] The

specific glove material should

be selected based on the

solvent used and the duration

of handling.[5][6] Always

inspect gloves prior to use and

change them frequently.

Laboratory Coat

A lab coat should be worn to

protect street clothing and

prevent skin exposure.[3][5]

Respiratory Protection
NIOSH-approved Respirator or

Fume Hood

Use in a well-ventilated area. A

NIOSH-approved respirator or

the use of a laboratory fume

hood is recommended to avoid

inhalation of dust or aerosols,

especially when handling the

solid compound.[2]

Operational Plan: Safe Handling and Storage
Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.[2]

Avoid the formation of dust and aerosols.[2]
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Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.[3][7]

Practice good industrial hygiene; wash hands thoroughly after handling and before breaks.[1]

[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1]

Room temperature storage is generally acceptable for related compounds.[2]

Keep away from strong oxidizing agents, acids, and bases, as these are incompatible

materials.[3]

Disposal Plan
Proper disposal of Ciprofloxacin-piperazinyl-N-sulfate-d8 and any contaminated materials is

essential to prevent environmental contamination and ensure safety.

Waste Characterization: All waste containing this compound should be treated as hazardous

chemical waste.

Containerization: Collect waste in a suitable, sealed, and clearly labeled container.[2]

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service. Adhere to all federal, state, and local environmental regulations.[8][9]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, pipette tips, and labware, should also be disposed of as hazardous waste.

Below is a logical workflow for the safe handling and disposal of Ciprofloxacin-piperazinyl-N-
sulfate-d8.
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Workflow for Safe Handling and Disposal of Ciprofloxacin-piperazinyl-N-sulfate-d8

Preparation
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Decontaminate Work Area

Experiment Complete

Collect in Labeled, Sealed Container

Dispose via Licensed Service
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Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling and disposal of the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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